Cas no 58246-00-7 (2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid)

• Product Name: 2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid
• CAS No: 58246-00-7
• Molecular Formula: C₁₃H₁₃NO₃
• Molecular Weight: 231.24722
• MDL: MFCD00704238
• CID: 948235
• PubChem ID: 2770905

2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid Properties

Names and Identifiers

• (2-acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid
• 2-(2-acetyl-1H-isoquinolin-1-yl)acetic acid
• 1-isoquinolineacetic acid, 2-acetyl-1,2-dihydro-
• 2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid
• MFCD00704238
• HMS1737I20
• CS-0246823
• (2-acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid, AldrichCPR
• AKOS000267414
• SCHEMBL4664738
• (2-Acetyl-1,2-dihydro-1-isoquinolinyl)-actic acid
• F1371-0169
• EN300-34446
• PS-5169
• DTXSID50377890
• STL227730
• 58246-00-7
• 2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)aceticacid
• AF-399/25070002
• Z104377996
• G32002
• AKOS016038980

• MDL： MFCD00704238
• InChIKey： OVJMQMJXWCLLKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13NO3/c1-9(15)14-7-6-10-4-2-3-5-11(10)12(14)8-13(16)17/h2-7,12H,8H2,1H3,(H,16,17)
• SMILES： CC(=O)N1C=CC2=CC=CC=C2C1CC(=O)O

Computed Properties

• Exact Mass: 231.08959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 231.08954328g/mol
• Heavy Atom Count: 17
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids